Diallyl succinate

• IUPAC Name: bis(prop-2-enyl) butanedioate
• InChI: InChI=1S/C10H14O4/c1-3-7-13-9(11)5-6-10(12)14-8-4-2/h3-4H,1-2,5-8H2
• InChI Key: HABAXTXIECRCKH-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)CCC(=O)OCC=C
• Molecular Formula: C10H14O4
• DSSTOX Substance ID: DTXSID1061287
• Molecular Weight: 198.22 g/mol
• CAS No.: 925-16-6

Description

It is an ester derived from succinic acid and allyl alcohol, characterized by the presence of two allyl groups attached to the succinate moiety

Scientific Research Applications

Chemistry: It serves as a precursor for the synthesis of more complex organic molecules and polymers.

Biology: Studies have investigated its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Research has focused on its potential therapeutic applications, including its role in drug delivery systems.

Industry: It is used in the production of plasticizers, resins, and other polymeric materials.

Mechanism of Action

The anticancer action of Diallyl Succinate includes the activation of metabolizing enzymes that detoxify carcinogens, suppression of the formation of DNA adducts, antioxidant effects, regulation of cell-cycle arrest, induction of apoptosis and differentiation, histone modification, and inhibition of angiogenesis and invasion.

Future Directions

Diallyl Succinate has potential applications in more sustainable digital light processing technologies. It’s also being studied for its potential in targeting drug resistance mechanisms of triple-negative breast cancer.

Preparation Methods

Synthetic Routes and Reaction Conditions: Diallyl succinate can be synthesized through the esterification of succinic acid with allyl alcohol. The reaction typically involves the use of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to facilitate the esterification process. The reaction is carried out under reflux conditions, with the removal of water to drive the reaction to completion. The general reaction scheme is as follows:

$$\text{Succinic acid} + 2 \text{Allyl alcohol} \rightarrow \text{this compound} + 2 \text{Water}$$Succinic acid+2Allyl alcohol→Diallyl succinate+2Water

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous esterification processes using fixed-bed reactors or reactive distillation techniques. These methods enhance the efficiency and yield of the esterification reaction by continuously removing the water byproduct and recycling unreacted starting materials.

Chemical Reactions Analysis

Types of Reactions: Diallyl succinate undergoes various chemical reactions, including:

Oxidation: The allyl groups in this compound can be oxidized to form corresponding epoxides or diols.

Reduction: The ester groups can be reduced to form the corresponding alcohols.

Substitution: The allyl groups can participate in nucleophilic substitution reactions, leading to the formation of new carbon-carbon or carbon-heteroatom bonds.

Common Reagents and Conditions:

Oxidation: Reagents such as m-chloroperbenzoic acid (m-CPBA) or osmium tetroxide (OsO4) can be used for the oxidation of allyl groups.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used reducing agents.

Substitution: Nucleophiles such as halides, thiols, or amines can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products:

Oxidation: Formation of epoxides or diols.

Reduction: Formation of diallyl alcohol.

Substitution: Formation of substituted allyl derivatives.

Comparison with Similar Compounds

Diallyl succinate can be compared with other similar compounds, such as:

Diallyl sulfide: An organosulfur compound found in garlic, known for its antimicrobial and anticancer properties.

Diallyl disulfide: Another garlic-derived compound with potent biological activities, including anticancer and anti-inflammatory effects.

Diallyl trisulfide: Exhibits similar biological activities and is also derived from garlic.

Uniqueness: this compound is unique due to its ester functional groups, which confer distinct chemical reactivity and potential applications compared to its sulfur-containing analogs. Its ability to undergo various chemical transformations makes it a versatile compound for synthetic and industrial applications.

Synthesis routes and methods I

Procedure details

11 (240 mg, 0.46 mmol) and HATU (350 mg, 0.92 mmol) were dissolved in DMF (2 mL) and diisopropylethylamine (0.16 mL, 0.92 mmol) was added. The mixture was stirred for 15 min at ambient temperature, and then treated with anhydrous ammonia for 20 min. Stirring was continued overnight. DMF was removed in vacuo, and the residue was diluted with ethyl acetate, washed with water and brine then dried over MgSO4. After evaporation of the solvent, the residue was purified on silica gel (5% methanol/methylene chloride) to afford product 12 as a white solid. 12, a mixture of two diastereomers, was then separated on silica gel, using increasing gradient of 20-50% ethyl acetate-methylene chloride, to give first eluting isomer 12a (43 mg, 18%) and the second eluting isomer 12b (61 mg, 25%) both as a white solids. 12a: MS m/z 521.2 (MH+). 12b: MS m/z 521.2 (MH+).

Synthesis routes and methods II

Procedure details

To a solution of 10 (380 mg, 1.1 mmol), DIPEA (1 mL, 5.7 mmol), and 11 (0.37 g, 1.2 mmol) in DMF (30 mL) was added HATU (0.43 g, 1.1 mmol) and the solution was allowed to stir for 24 h at room temperature. The solution was diluted with EtOAc (150 mL) and washed with 5% aqueous solution of LiCl (3×100 mL), 1 N HCl (1×100 mL), saturated aqueous NaHCO3 (2×100 mL), brine, dried over anhydrous Na2SO4, filtered, and concentrated to yield an pale yellow oil. This residue was further purified by column chromatography (silica gel, 3:1 Hexanes/EtOAc) to yield 12 (0.31 g, 44%) as a white foam: 1H NMR (300 MHz, CDCl3) δ 7.86-6.91 (m, 9 H), 5.82 (m, 2 H) 5.67 (m, 1 H), 5.09 (m, 4 H), 3.48 (s, 3 H), 2.73-2.28 (m, 5 H), 1.92 (m, 1 H), 1.61 (m, 1 H), 1.42 (s, 9 H), 1.27 (m, 1 H), 0.93 (m, 6 H); ESI MS m/z=626 [C35H42F3N3O4+H]+.

Synthesis routes and methods III

Procedure details

A solution of compound 29 (300 mg, 0.54 mmol) in 50 ml TFA/CH2Cl2 (1:1) was stirred for 2 hr at ambient temperature, then concentrated under vacuum. Two cycles of toluene addition and removal of volatiles gave 250 mg of 30 as a white solid (92%) which was used in the next step without purification. ESI ES+=502.3 (M+1) Step 3: Preparation of 2,2-Diallyl-3-isobutyl-N-4-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-succinamide 31. To a solution of 30 (250 mg, 0.5 mmol) in 30 ml DMF was added HATU (250 mg, 0.66 mmol) and DIEA (400 uL, 2.2 mmol). After stirring for 2 hrs, ammonia gas was bubbled into the solution for 5 minutes using a glass inlet tube. The mixture was then stirred at ambient temperature overnight. Water was added (10 mL) and the solvent was removed under vacuum to give a yellow oil which was taken up in ethyl acetate and water (1:1). The organic layer was washed twice with water and then brine, and dried over Na2SO4. After filtration and concentration, the crude product was purified using silica gel chromatography (CH2Cl2/methanol 10:0.5) to give compound 31 (120 mg) as a white solid (48%). 1H NMR (CDCl3) 0.95-0.88 (dd, 6H), 1.32-1.28 (m, 1H), 1.64-1.50 (m, 1H), 1.90-1.80 (m, 1H), 2.35-2.00 (m, 1H), 2.80-2.54 (m, 4H), 3.48 (s, 3H), 5.38-5.14 (m, 5H), 5.54-5.51 (d, 1H), 5.90-5.78 (m, 2H), 7.65-7.25 (m, 9H), 8.52 (s, 1H). ESI ES+=523.2 (M+Na). Step 4: Preparation of 1-[(1R)-3-methyl-1-[1,3-dihydro-1-methyl-2-oxo-5-phenyl-2H-1,4-benzodiazepin-3-ylcarbamoyl]-butyl]-cyclopent-3-enecarboxylic amide 32. To a solution of 31 (110 mg, 0.22 mmol) in 20 ml of toluene and CH2Cl2 (1:1) at 100 degree was added (bis(tricyclohexylphosphine)-benzylidine ruthenium (IV) dichloride) (24 mg, 0.029 mmol). The mixture was stirred at 100 degree for 4 hrs and another 24 mg Grubbs' catalyst was added. The mixture was then stirred at 100 degree for another 4 hrs. Then the solution was cooled to RT, after which 100 mg of charcoal was added. The mixture was filtered through celite to provide a slightly yellow solution, then concentrated. The residue was purified in silica gel chromatography with CH2Cl2/methanol (10:0.5) to give 48 mg of 32 (46%). 1H NMR (CDCl3) 0.97-0.90 (dd, 6H), 1.30-1.25 (m, 1H), 1.65-1.57 (m, 1H), 2.00-1.85 (m, 1H), 2.40-2.30 (d, 1H), 2.80-2.65 (m, 2H), 3.00-2.80 (d, 1H), 3.40-3.20 (m, 1H), 3.47 (s, 3H), 5.40-5.20 (s, 1H), 5.52-5.49 (d, 1H), 5.80-5.71 (m, 2H), 7.63-7.20 (m, 9H), 7.90 (s, 1H). API AP+ 473.1 (M+1).

Customer Q & A

Q1: How does the structure of diallyl succinate affect its tendency to undergo cyclization during polymerization?

A: this compound exhibits a remarkably high tendency to undergo chain cyclization during polymerization compared to its homologs like diallyl adipate or diallyl sebacate. This unusual behavior is attributed to the specific distance between the allyl groups in its structure. While the distance between reactive groups often dictates cyclization tendency, this compound deviates from this trend, suggesting other structural factors are at play []. Further research suggests that the high polarity of diallyl oxalate influences its polymerization, leading to a lower occurrence of head-to-head addition compared to this compound and allyl acetate [].

Q2: What role does the hydroxyl group play in the polymerization of diallyl tartrate compared to this compound?

A: The presence of hydroxyl groups significantly enhances the polymerization rate of diallyl tartrate compared to this compound []. This enhancement is attributed to the formation of intermolecular hydrogen bonds facilitated by the hydroxyl groups. This observation highlights the impact of functional groups beyond the reactive allyl moieties on the polymerization kinetics of diallyl dicarboxylates.

Q3: How does the presence of this compound affect the glass transition temperature of crosslinked polymers?

A: Studies have shown that incorporating this compound, specifically its eleven-membered ring structure formed during polymerization, influences the glass transition temperature (Tg) of the resulting crosslinked polymer []. Modifying the this compound structure by altering substituents at the 1- or 1,2-positions allows for fine-tuning of the ring's mobility within the polymer network. This control over ring mobility directly impacts the polymer's Tg, demonstrating the structure-property relationship in these materials.

Q4: Can you elaborate on the dielectric behavior of crosslinked polymers containing the this compound-derived eleven-membered ring?

A: Crosslinked polymers incorporating the this compound eleven-membered ring structure exhibit a β-relaxation around 20°C at 30kHz, attributed to local motions of the polymer side chains []. This relaxation is characterized by an activation energy (ΔH≠) of approximately 11-14 Kcal/mole and an activation entropy (ΔS≠) of around 10-20 cal/mole. Notably, modifying the this compound structure with different substituents can lead to variations in this dielectric behavior. For instance, incorporating a cyclohexyl ring results in anomalous behavior, likely due to the ring flipping between chair-chair conformations.

Q5: What is the significance of carbon dioxide evolution during the polymerization of diallyl oxalate, and how does it relate to the addition modes in the polymer structure?

A: The polymerization of diallyl oxalate uniquely involves the evolution of carbon dioxide, a phenomenon linked to the specific addition modes occurring during polymerization []. This observation provides insights into the polymerization mechanism and allows for tailoring reaction conditions to control the final polymer structure. Factors like solvent polarity can influence both the addition modes and the extent of carbon dioxide release.

Q6: Has the application of this compound in interpenetrating polymer networks (IPNs) been explored?

A: Yes, this compound has been utilized as a crosslinking agent for poly(vinyl acetate) in the synthesis of poly(vinyl acetate)/poly(methyl acrylate) IPNs []. The research highlighted the influence of this compound concentration on the crosslinking level and, consequently, the phase separation behavior within the IPN. This application showcases the potential of this compound in creating advanced polymer materials with tailored properties.